Cas no 910094-97-2 ((4-(Benzyloxy)pyridin-2-yl)methanamine)

• Product Name: (4-(Benzyloxy)pyridin-2-yl)methanamine
• CAS No: 910094-97-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD16731051
• CID: 2111095
• Update Time: 2025-11-07

(4-(Benzyloxy)pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(benzyloxy)pyridin-2-yl)methanamine
• AHSTYWKFBZIPLI-UHFFFAOYSA-N
• 1-[4-(Benzyloxy)pyridin-2-yl]methanamine
• (4-(Benzyloxy)pyridin-2-yl)methanamine

• MDL： MFCD16731051
• Inchi： 1S/C13H14N2O/c14-9-12-8-13(6-7-15-12)16-10-11-4-2-1-3-5-11/h1-8H,9-10,14H2
• InChI Key： AHSTYWKFBZIPLI-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(CN)C=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Topological Polar Surface Area: 48.1

Additional information on (4-(Benzyloxy)pyridin-2-yl)methanamine

Recent Advances in the Study of (4-(Benzyloxy)pyridin-2-yl)methanamine (CAS: 910094-97-2) in Chemical Biology and Pharmaceutical Research

The compound (4-(Benzyloxy)pyridin-2-yl)methanamine (CAS: 910094-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the versatility of (4-(Benzyloxy)pyridin-2-yl)methanamine as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring a benzyloxy group and a primary amine, makes it a valuable building block for the development of novel therapeutic agents. Researchers have explored its utility in the design of inhibitors targeting specific enzymes and receptors, particularly in the context of oncology and infectious diseases. The compound's ability to modulate biological pathways has been demonstrated in several in vitro and in vivo studies, underscoring its potential as a lead compound for further optimization.

One of the most notable advancements in the study of (4-(Benzyloxy)pyridin-2-yl)methanamine is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer progression. Recent research has shown that derivatives of this compound exhibit potent inhibitory activity against certain tyrosine kinases, which are key drivers of tumor growth and metastasis. These findings have spurred further investigations into the structure-activity relationships (SAR) of (4-(Benzyloxy)pyridin-2-yl)methanamine derivatives, with the goal of enhancing their selectivity and efficacy.

In addition to its role in oncology, (4-(Benzyloxy)pyridin-2-yl)methanamine has also been investigated for its potential in treating infectious diseases. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of novel antimicrobial agents based on this scaffold. The compounds demonstrated broad-spectrum activity against a range of bacterial and fungal pathogens, with minimal cytotoxicity to mammalian cells. These results suggest that (4-(Benzyloxy)pyridin-2-yl)methanamine derivatives could serve as promising candidates for the development of new antibiotics, addressing the growing challenge of antimicrobial resistance.

The synthesis of (4-(Benzyloxy)pyridin-2-yl)methanamine and its derivatives has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in high-throughput screening and medicinal chemistry campaigns. Notably, a recent patent application disclosed a novel catalytic process for the preparation of (4-(Benzyloxy)pyridin-2-yl)methanamine, which offers improved yields and reduced environmental impact compared to traditional methods. This innovation is expected to accelerate the exploration of this compound's therapeutic potential.

Despite the promising findings, challenges remain in the development of (4-(Benzyloxy)pyridin-2-yl)methanamine-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of evidence supporting its biological activity and synthetic accessibility positions this compound as a valuable tool in drug discovery. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, as well as the development of more advanced derivatives with enhanced properties.

In conclusion, (4-(Benzyloxy)pyridin-2-yl)methanamine (CAS: 910094-97-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a compelling subject for ongoing and future studies. By continuing to investigate its potential and addressing the existing challenges, researchers may unlock new opportunities for the development of innovative therapeutics. This briefing underscores the importance of this compound in advancing the field and highlights the need for collaborative efforts to fully realize its potential.